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Compound of Interest

Compound Name: Dichlofenthion

Cat. No.: B1670456

Solubility Profile of Dichlofenthion: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of dichlofenthion in
water and various organic solvents. It is designed to be a valuable resource for professionals
working in research, chemical analysis, and formulation development. The document details
available solubility data, outlines standard experimental protocols for solubility determination,
and illustrates key concepts through diagrams.

Introduction to Dichlofenthion

Dichlofenthion, with the IUPAC name O-(2,4-Dichlorophenyl) O,O-diethyl phosphorothioate, is
an organophosphate compound.[1] It is characterized as a colorless to pale yellow liquid.[1]
Understanding its solubility is crucial for a variety of applications, including environmental fate
assessment, formulation of commercial products, and toxicological studies. Dichlofenthion is
known to be lipophilic, a characteristic that influences its solubility in organic media.[1]

Solubility of Dichlofenthion

The solubility of a compound is a fundamental physicochemical property that dictates its
behavior in different environments. For dichlofenthion, there is a notable difference between
its solubility in aqueous and organic media.
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Quantitative Solubility Data

The following table summarizes the available quantitative and qualitative solubility data for
dichlofenthion. It is important to note that while the water solubility is well-defined, quantitative
data for organic solvents is not extensively available in public literature. The information
provided is based on established chemical databases and encyclopedias.

Solvent Temperature Solubility Data Type
Water 25°C 0.245 mg/L Quantitative
Acetone Not Specified Highly Soluble Qualitative
Benzene Not Specified Soluble Qualitative
Chloroform Not Specified Highly Soluble Qualitative
Ethanol Not Specified Soluble Qualitative
Ether Not Specified Soluble Qualitative
Kerosene Not Specified Miscible Qualitative

Most Organic

Not Specified

Miscible

Qualitative

Solvents

Note: While some sources describe dichlofenthion as "slightly soluble” in chloroform and ethyl
acetate, more authoritative sources like the PubChem database state it is "miscible with most
organic solvents."[2] The latter is more consistent with its lipophilic nature. A prepared
analytical standard solution of dichlofenthion in acetone at a concentration of 1000 pg/mL is
commercially available, confirming its solubility to at least this extent in this solvent.[3]

Factors Influencing Solubility and Stability

The solubility of a chemical can be influenced by several factors, including temperature and
pH. For dichlofenthion, these factors also significantly impact its chemical stability, particularly
in agueous solutions.

+ pH: Dichlofenthion is susceptible to hydrolysis, a process that can be accelerated in the
presence of strong acids or bases. It is noted to be stable under normal conditions but
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hydrolysis is more pronounced under strongly alkaline conditions. This degradation will affect
the measured equilibrium solubility over time. One study noted a hydrolysis half-life of 48
hours in a 1:4 ethanol/water solution at pH 6.0 and a temperature of 70°C.

o Temperature: While specific data on the temperature-dependence of dichlofenthion's
solubility is not readily available, temperature is known to affect the rate of hydrolysis. The
aforementioned study at 70°C indicates that elevated temperatures can significantly increase
the degradation rate of dichlofenthion in aqueous solutions.

Experimental Protocols for Solubility Determination

The determination of a compound's solubility is performed using standardized methodologies.
The most widely accepted guidelines are provided by the Organisation for Economic Co-
operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA).

The OECD Guideline 105 and EPA OPPTS 830.7840 are the primary methods for determining
water solubility. These guidelines describe two main experimental approaches: the Column
Elution Method and the Flask Method.

Column Elution Method

This method is designed for substances with low water solubility (generally below 10 mg/L).

Principle: A porous inert carrier is coated with the test substance and packed into a

microcolumn. Water is then passed through the column at a slow, controlled rate. The eluate
contains a saturated solution of the test substance. The concentration of the substance in the
eluate is measured over time until a plateau is reached, which represents the water solubility.

Apparatus:

Microcolumn with a temperature-controlled jacket.

Inert carrier material (e.g., glass beads, silica).

A pump for delivering a constant, slow flow of water.

An analytical instrument suitable for quantifying the test substance at low concentrations
(e.g., HPLC, GC-MS).
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Procedure:

Preparation of the Column: An excess of the test substance is dissolved in a volatile solvent
and coated onto the inert carrier material. The solvent is then completely evaporated. The
coated carrier is packed into the microcolumn.

Elution: Water is pumped through the column at a very slow flow rate to ensure that the
contact time is sufficient for saturation to be reached.

Analysis: Fractions of the eluate are collected at regular intervals. The concentration of the
test substance in each fraction is determined using a suitable and validated analytical
method.

Determination of Solubility: The concentration of the substance in the eluate is plotted
against time (or volume). The solubility is the mean of the concentrations of at least three
consecutive fractions that are within £30% of their mean.

Flask Method (Shake-Flask Method)

This method is suitable for substances with a water solubility of 10 mg/L or higher.

Principle: An excess amount of the test substance is added to a flask containing water. The

flask is then agitated at a constant temperature for a sufficient period to allow for equilibrium to

be reached between the dissolved and undissolved substance. The concentration of the

substance in the resulting saturated solution is then determined.

Apparatus:

Flasks with stoppers.
A constant temperature water bath or shaker.
A method for separating the solid phase from the solution (e.g., centrifugation, filtration).

An analytical instrument for quantifying the test substance.

Procedure:
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o Equilibration: An amount of the test substance in excess of its expected solubility is added to
a known volume of water in a flask.

» Agitation: The flask is agitated in a constant temperature bath. The agitation should be
vigorous enough to ensure good mixing but not so vigorous as to cause emulsification. A
preliminary test is recommended to determine the time required to reach equilibrium.
Typically, an initial agitation for 24 hours is followed by a 24-hour period of standing to allow
for the separation of phases.

o Phase Separation: After equilibration, the mixture is allowed to stand to let the undissolved
particles settle. Centrifugation at the same temperature is the preferred method for phase
separation.

e Analysis: A sample of the clear supernatant is carefully taken and the concentration of the
dissolved test substance is determined by a suitable analytical method.

o Determination of Solubility: At least three replicate flasks should be prepared. The solubility
is reported as the mean of the results from these replicates.

Visualizations
General Workflow for Solubility Determination

The following diagram illustrates the logical workflow for determining the solubility of a
substance according to standard guidelines.
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General workflow for experimental solubility determination.

Factors Influencing Dichlofenthion Solubility
Measurement

This diagram shows the relationship between key factors that influence the measurement of
dichlofenthion’s solubility, with a particular emphasis on its chemical stability.
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Factors affecting dichlofenthion solubility measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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